Cas no 1214355-10-8 (3-(Pyridin-4-yl)picolinonitrile)

• Product Name: 3-(Pyridin-4-yl)picolinonitrile
• CAS No: 1214355-10-8
• MF: C₁₁H₇N₃
• MW: 181.193381547928
• CID: 4801808
• Update Time: 2025-11-03

3-(Pyridin-4-yl)picolinonitrile Chemical and Physical Properties

Names and Identifiers

• 3-(pyridin-4-yl)picolinonitrile
• 3-(Pyridin-4-yl)picolinonitrile

• Inchi： 1S/C11H7N3/c12-8-11-10(2-1-5-14-11)9-3-6-13-7-4-9/h1-7H
• InChI Key： JUIVEMYWLIVXIZ-UHFFFAOYSA-N
• SMILES： N1C=CC=C(C=1C#N)C1C=CN=CC=1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 224
• XLogP3: 1.5
• Topological Polar Surface Area: 49.6

Additional information on 3-(Pyridin-4-yl)picolinonitrile

3-(Pyridin-4-yl)picolinonitrile: A Comprehensive Overview

3-(Pyridin-4-yl)picolinonitrile (CAS No. 1214355-10-8) is a fascinating compound with a unique structure and diverse applications in various fields of chemistry. This compound, also referred to as pyridinyl-picolinonitrile, has garnered significant attention due to its potential in material science, drug discovery, and catalytic processes. In this article, we delve into the properties, synthesis, applications, and recent advancements related to 3-(Pyridin-4-yl)picolinonitrile.

The molecular structure of 3-(Pyridin-4-yl)picolinonitrile consists of a pyridine ring fused with a picolinate group, which introduces both aromaticity and electron-withdrawing functionalities. This combination makes the compound highly versatile for various chemical reactions. Recent studies have highlighted its role as a precursor in the synthesis of advanced materials, such as metal-organic frameworks (MOFs) and coordination polymers. These materials are pivotal in gas storage, sensing technologies, and catalysis.

One of the most notable applications of 3-(Pyridin-4-yl)picolinonitrile is in the field of drug discovery. The compound's ability to act as a ligand in metal complexes has been exploited to design bioactive molecules with potential therapeutic applications. For instance, researchers have reported its use in creating complexes that exhibit anti-cancer and anti-inflammatory properties. These findings underscore the importance of pyridinyl-picolinonitrile in medicinal chemistry.

In terms of synthesis, 3-(Pyridin-4-yl)picolinonitrile can be prepared through various methods, including nucleophilic substitution and coupling reactions. Recent advancements in catalytic processes have enabled more efficient and environmentally friendly routes for its production. For example, the use of palladium catalysts has significantly improved the yield and purity of the compound, making it more accessible for industrial applications.

The physical properties of 3-(Pyridin-4-yl)picolinonitrile are equally intriguing. Its high thermal stability and solubility in organic solvents make it suitable for use in high-performance liquid chromatography (HPLC) and other analytical techniques. Additionally, its UV-vis absorption properties have been studied extensively, revealing potential applications in optoelectronic devices.

Recent research has also explored the use of pyridinyl-picolinonitrile in energy storage systems. By incorporating this compound into electrode materials for supercapacitors, scientists have achieved enhanced energy density and charge-discharge efficiency. Such innovations highlight the compound's role in advancing renewable energy technologies.

In conclusion, 3-(Pyridin-4-yliypicolinonitrile) (CAS No. 1214355-10-8) is a multifaceted compound with a wide range of applications across various scientific domains. From material science to medicinal chemistry, its unique properties continue to drive cutting-edge research and development. As advancements in synthetic methods and application areas progress, the significance of this compound is expected to grow further.